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Compound of Interest

3-Piperazinobenzisothiazole
Compound Name:
hydrochloride

Cat. No.: B043173

Essential Safety and Handling Guide for 3-
Piperazinobenzisothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Piperazinobenzisothiazole hydrochloride (CAS No: 87691-88-1). Adherence to these
procedures is vital for ensuring laboratory safety and regulatory compliance. This compound is
a key intermediate in the synthesis of antipsychotic medications such as Ziprasidone and
Lurasidone.[1][2][3]

Hazard Identification and Safety Summary

3-Piperazinobenzisothiazole hydrochloride is classified as a hazardous substance. Key
hazards include:

Acute Oral Toxicity: Harmful if swallowed.[4][5]

Skin Sensitization: May cause an allergic skin reaction.[4][5]

Serious Eye Irritation: Causes serious eye irritation.[4][5]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4][5]
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e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4][5]

Immediate and thorough safety precautions are mandatory when handling this compound.

Quantitative Hazard Data

Hazard Metric Value Species Source

LD50 (Oral) 197.7 mg/kg Not Specified [6]

Note: No occupational exposure limits have been established for this substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier to exposure. The following PPE is
mandatory when handling 3-Piperazinobenzisothiazole hydrochloride:

PPE Category Specification Rationale

] o Protects against splashes and
] Tightly fitting safety goggles or ] )
Eye and Face Protection ] dust, preventing serious eye
a face shield. o
irritation.

Chemical-resistant gloves

(e.g., nitrile) and a lab coat. )
) ] ] ] ) Prevents skin contact and
Skin Protection Impervious protective clothing ] ) )
) potential allergic reactions.
may be required for larger

quantities.

A NIOSH/MSHA or European Required in case of
Respiratory Protection Standard EN 149 approved inadequate ventilation or when

respirator. dust is generated.

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Handling
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» Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the
compound's SDS.

o Work in a Ventilated Area: All handling of 3-Piperazinobenzisothiazole hydrochloride
should occur in a well-ventilated laboratory, preferably within a chemical fume hood.

o Don Appropriate PPE: Wear the specified eye/face protection, gloves, and lab coat.
e Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

e Prevent Contamination: Do not eat, drink, or smoke in the handling area. Wash hands
thoroughly after handling and before any breaks.

In Case of Accidental Exposure

Immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately remove all contaminated clothing
) and rinse the skin with plenty of water. If
Skin Contact Lo .
irritation or a rash occurs, seek medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

] Do NOT induce vomiting. Rinse the mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.

Disposal Plan: Safe Waste Management
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Proper disposal of 3-Piperazinobenzisothiazole hydrochloride and its contaminated waste is

crucial to prevent environmental harm.

Waste Segregation: Collect all waste containing this chemical, including contaminated
consumables (e.g., pipette tips, weighing paper), in a designated and clearly labeled
hazardous waste container.

Container Labeling: The container must be labeled as "Hazardous Waste" and include the
full chemical name: "3-Piperazinobenzisothiazole hydrochloride".

Disposal Method: The primary recommended disposal method is through a licensed
hazardous waste disposal facility. This may involve incineration in a chemical incinerator
equipped with an afterburner and scrubber.

Institutional Guidelines: Always follow your institution's specific Environmental Health and
Safety (EHS) guidelines for hazardous waste disposal.

Environmental Precaution: Do not allow the chemical or its container to enter drains or
surface water.

Experimental Protocol: Synthesis of 3-(1-
Piperazinyl)-1,2-benzisothiazole Hydrochloride

The following is a general procedure for the synthesis of 3-(1-Piperazinyl)-1,2-benzisothiazole

hydrochloride, a key application of this compound.

Materials and Equipment:

3-Chloro-1,2-benzisothiazole
Anhydrous piperazine
tert-Butanol

Toluene

Isopropanol
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Concentrated hydrochloric acid
Round-bottom flask with mechanical stirrer, thermometer, condenser, and addition funnel
Heating mantle

Filtration apparatus

Procedure:

A mixture of anhydrous piperazine and tert-butanol is heated in a round-bottom flask.

A solution of 3-chloro-1,2-benzisothiazole in tert-butanol is slowly added to the heated
piperazine mixture.

The reaction mixture is refluxed until the reaction is complete, as monitored by a suitable
analytical technique (e.g., TLC).

After cooling, water is added, and the mixture is filtered.
The pH of the filtrate is adjusted, and the product is extracted with toluene.
The organic layers are combined, washed, and concentrated.

Isopropanol is added, and the pH is adjusted with concentrated hydrochloric acid to
precipitate the hydrochloride salt.

The resulting solid is cooled, filtered, washed, and dried to yield 3-(1-piperazinyl)-1,2-
benzisothiazole hydrochloride.

Visualizations
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Safe Handling and Disposal Workflow for 3-Piperazinobenzisothiazole hydrochloride

Handling Protocol

Preparation:
- Review SDS
- Work in fume hood

Don PPE:
- Goggles/Face shield
- Nitrile gloves
- Lab coat

l

Handling:
- Avoid dust
- Prevent contamination

7 A
7/ \
4 \

7/
Accidental Exposure Response msposal Protocol

Collect Waste:
Exposure Event - Segregate in labeled

hazardous waste container
Administer First Aid:

- Eye: Flush with water
- Skin: Wash with water Contact EHS for Pickup

- Inhalation: Fresh air
- Ingestion: Do not induce vomiting

'

Seek Immediate Dispose via Licensed Facility:
Medical Attention - Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling, emergency response, and disposal of 3-
Piperazinobenzisothiazole hydrochloride.
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Synthesis of 3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride

Final Product:
— —> —> — - 3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride
(Filter, wash, and dry)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(1-Piperazinyl)-1,2-benzisothiazole
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

